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Compound of Interest

Compound Name: Octamethylsilsesquioxane

Cat. No.: B100524

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of the
octamethylsilsesquioxane cage structure, a key molecule in materials science and
nanomedicine. This document details its synthesis, structural characteristics, and
physicochemical properties, with a focus on its potential applications in drug delivery systems.

Introduction

Octamethylsilsesquioxane, a member of the polyhedral oligomeric silsesquioxanes (POSS)
family, is a discrete, cage-like molecule with the chemical formula C8H24012Si8.[1][2] Its
unique three-dimensional structure, comprising an inorganic silica core and eight organic
methyl groups at the vertices, imparts a range of desirable properties including high thermal
stability, hydrophobicity, and biocompatibility.[3][4] These characteristics make it a promising
building block for the creation of advanced hybrid materials and a potential nanocarrier for
therapeutic agents.[3][4]

Molecular Structure and Physicochemical
Properties

The fundamental properties of octamethylsilsesquioxane are summarized in the tables
below, providing a quick reference for researchers.
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Table 1: C | and Phvsicochemical :

Property Value Reference
Molecular Formula C8H24012Si8 [1]
Molecular Weight 536.95 g/mol [1]

CAS Number 17865-85-9 [2]
Appearance White, crystalline powder [3]

Melting Point >350 °C [2]

Density 1.26 g/cm3

Table 2: CrystallographicData

Parameter Value Reference
Crystal System Rhombohedral [5]

Space Group R-3 [1][5]

Unit Cell Dimensions a=12.4443 A, c=13.0384 A [1]

Si-O Bond Length ~1.62 A [5]

Si-C Bond Length ~1.85 A [5]

Si-O-Si Bond Angle ~148.5° [5]

0O-Si-O Bond Angle ~109.5° [5]

Table 3: Spectroscopic Data
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] Peak Position .
Technique Assignment Reference
(cm~* or ppm)

FTIR ~2970, ~2910 C-H stretching [6]

~1270 Si-CHs stretching [6]

Si-O-Si asymmetric
~1100, ~1026 ) [7]
stretching (cage)

Si-O-Si symmetric

~760 ] [7]

stretching
1H NMR (CDCIs) ~0.15 S, Si-CHs [8]
13C NMR (CDCIs) ~-3.0 Si-CHs [8]
29Si NMR (CDCls) ~-66 T3 (RSiO3) [9][10]

Table 4: Thermal Properties

Temperature

Technique Observation Atmosphere Reference
Range (°C)

Onset of )

TGA - > 400 Nitrogen [31[11]
decomposition

Significant )

i 450 - 600 Nitrogen [3][11]

weight loss
No significant
thermal events )

DSC Up to 400 Nitrogen [12]
before
decomposition

Experimental Protocols
Synthesis of Octamethylsilsesquioxane

This protocol describes a common method for the synthesis of octamethylsilsesquioxane via
the hydrolysis and condensation of methyltrimethoxysilane.
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Materials:

Methyltrimethoxysilane (MTMS)

Methanol

Hydrochloric acid (HCI), concentrated

Toluene

Deionized water
Procedure:

 In a three-necked round-bottom flask equipped with a magnetic stirrer, condenser, and
dropping funnel, a solution of methyltrimethoxysilane in methanol is prepared.

o A mixture of deionized water and concentrated hydrochloric acid is added dropwise to the
silane solution with vigorous stirring. The HCI acts as a catalyst for the hydrolysis reaction.

» After the addition is complete, the reaction mixture is heated to reflux and maintained for
several hours to ensure complete hydrolysis and condensation.

e The solvent (methanol) and by-products are removed by distillation.

» Toluene is added to the reaction mixture, and any remaining water is removed by azeotropic
distillation.

e The crude product is then purified by recrystallization from a suitable solvent, such as a
mixture of toluene and hexane, to yield white crystals of octamethylsilsesquioxane.[13][14]

Characterization Methods

3.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy
 Instrument: Nicolet iS50 FTIR spectrometer (or equivalent).[6]

o Sample Preparation: A small amount of the dried octamethylsilsesquioxane powder is
mixed with KBr powder and pressed into a pellet.
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e Analysis: The spectrum is recorded in the range of 4000-400 cm~* with a resolution of 4
cm~1,[6] Key peaks corresponding to Si-O-Si and Si-CHs bonds are identified.[7][15]

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
e Instrument: Bruker 600 MHz spectrometer (or equivalent).[8]

o Sample Preparation: The sample is dissolved in a deuterated solvent, such as chloroform-d
(CDCIs), with tetramethylsilane (TMS) as an internal standard.[4][16]

e Analysis: *H, 13C, and 2°Si NMR spectra are acquired. The chemical shifts are reported in
parts per million (ppm) relative to TMS.[8]

3.2.3. Thermal Analysis

e Instrument: TA Instruments Q50 Thermogravimetric Analyzer (TGA) and Q2000 Differential
Scanning Calorimeter (DSC) (or equivalent).[11][12]

o TGA Procedure: Approximately 5-10 mg of the sample is heated from room temperature to
800 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.[12]

o DSC Procedure: Approximately 2-5 mg of the sample is heated from room temperature to
400 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.[12]

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of octamethylsilsesquioxane.
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Octamethylsilsesquioxane in Targeted Drug Delivery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pentacyclo(9.5.1.13,9.15,15.17,13)octasiloxane, 1,3,5,7,9,11,13,15-octamethyl- |
C8H24012Si8 | CID 519486 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 17865-85-9 CAS MSDS (Octamethylsilsesquioxane) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

. chem.libretexts.org [chem.libretexts.org]

. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
. researchgate.net [researchgate.net]

. mdpi.com [mdpi.com]

. researchgate.net [researchgate.net]

. pubs.acs.org [pubs.acs.org]

© 00 N oo o b~ W

. A 29Si, 1H, and 13C Solid-State NMR Study on the Surface Species of Various
Depolymerized Organosiloxanes at Silica Surface - PMC [pmc.ncbi.nim.nih.gov]

10. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
11. azom.com [azom.com]

12. odr.chalmers.se [odr.chalmers.se]

13. orgsyn.org [orgsyn.org]

14. orgsyn.org [orgsyn.org]

15. researchgate.net [researchgate.net]

16. scs.illinois.edu [scs.illinois.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to the Fundamental
Properties of Octamethylsilsesquioxane Cage Structure]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b100524#fundamental-properties-of-
octamethylsilsesquioxane-cage-structure]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b100524?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Octamethylsilsesquioxane
https://pubchem.ncbi.nlm.nih.gov/compound/Octamethylsilsesquioxane
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6500269.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6500269.aspx
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Physical_Methods_in_Chemistry_and_Nano_Science_(Barron)/02%3A_Physical_and_Thermal_Analysis/2.08%3A_Thermal_Analysis
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://www.researchgate.net/publication/236034455_Structural_studies_of_crystalline_octamethylsilsesquioxane_CH38Si8O12
https://www.mdpi.com/2073-4360/17/11/1533
https://www.researchgate.net/figure/FTIR-spectra-of-ladder-like-silsesquioxane-materials_fig2_236034453
https://pubs.acs.org/doi/suppl/10.1021/acs.macromol.2c02554/suppl_file/ma2c02554_si_001.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6517472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6517472/
https://epub.ub.uni-muenchen.de/4174/1/019.pdf
https://www.azom.com/article.aspx?ArticleID=24483
https://odr.chalmers.se/server/api/core/bitstreams/180ecadf-e65b-4ed9-b484-56e159882f7e/content
http://orgsyn.org/content/pdfs/procedures/V79P0093.pdf
http://orgsyn.org/Content/pdfs/procedures/v79p0216.pdf
https://www.researchgate.net/figure/Assignment-of-the-FTIR-peaks-for-silanes_tbl2_331936518
https://scs.illinois.edu/system/files/inline-files/11BC-NMR-ChemicalShiftsTraceImpurities.pdf
https://www.benchchem.com/product/b100524#fundamental-properties-of-octamethylsilsesquioxane-cage-structure
https://www.benchchem.com/product/b100524#fundamental-properties-of-octamethylsilsesquioxane-cage-structure
https://www.benchchem.com/product/b100524#fundamental-properties-of-octamethylsilsesquioxane-cage-structure
https://www.benchchem.com/product/b100524#fundamental-properties-of-octamethylsilsesquioxane-cage-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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